Cas no 78290-86-5 (Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-)

• Product Name: Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-
• CAS No: 78290-86-5
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 552708
• PubChem ID: 12891917
• Update Time: 2025-04-19

Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-
• Ethanol, 2-[(6-methoxy-2-benzothiazolyl)amino]- (9CI)
• 2-[(6-methoxy-1,3-benzothiazol-2-yl)amino]ethanol
• 78290-86-5

• Inchi： 1S/C10H12N2O2S/c1-14-7-2-3-8-9(6-7)15-10(12-8)11-4-5-13/h2-3,6,13H,4-5H2,1H3,(H,11,12)
• InChI Key： ZWVDTLRGOJKEOW-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NCCO

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.6Ų